Cas no 155806-76-1 (2,4-Pyridinedicarbonitrile,6-acetyl-)

• Product Name: 2,4-Pyridinedicarbonitrile,6-acetyl-
• CAS No: 155806-76-1
• MF: C₉H₅N₃O
• MW: 171.155501127243
• CID: 107151
• PubChem ID: 45085777
• Update Time: 2025-04-18

2,4-Pyridinedicarbonitrile,6-acetyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyridinedicarbonitrile,6-acetyl-
• 2,4-Pyridinedicarbonitrile, 6-acetyl- (9CI)
• 6-ACETYLPYRIDINE-2,4-DICARBONITRILE
• AB76133
• 155806-76-1

• Inchi： 1S/C9H5N3O/c1-6(13)9-3-7(4-10)2-8(5-11)12-9/h2-3H,1H3
• InChI Key： NOFXKDXHRXRRBW-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C#N)C=C(C#N)N=1

Computed Properties

• Exact Mass: 171.04335
• Monoisotopic Mass: 171.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.5A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 77.54